Sodium chloride

• IUPAC Name: sodium;chloride
• InChI: InChI=1S/ClH.Na/h1H;/q;+1/p-1
• InChI Key: FAPWRFPIFSIZLT-UHFFFAOYSA-M
• Canonical SMILES: [Na+].[Cl-]
• Molecular Formula: NaCl, ClNa
• Related CAS: 14784-90-8 ((24)hydrochlorideCl), 17112-21-9 ((22)hydrochlorideCl)
• DSSTOX Substance ID: DTXSID3021271
• Molecular Weight: 58.44 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Water or Solvent Wet Solid, Water soluble, white crystals; [CAMEO]
• Boiling Point: 1465 °C
• Solubility: 36.0 g/100 g of water at 25 °C, One gram dissolves in 2.8 mL water /3.57X10+5 mg/L/ at 25 °C, Slightly soluble in ethanol, 0.065 g/100 g ethanol at 25 °C, 7.15 g/100 g ethylene glycol at 25 °C, 5.21 g/100 g formic acid at 25 °C, 10 g/100 g glycerol at 25 °C, 2.15 g /100 g liquid ammonia at -40 °C, 1.40 g/100g methanol at 25 °C, 1.86 g/100 g monoethanolamine at 25 °C /Table/, One gram dissolves in ... 2.6 mL boiling water, in 10 mL glycerol
• Density: 2.17 at 25 °C/4 °C, Enthalpy of formation: -410.9 kJ/mol at 25 °C; Density of molten sodium chloride at 850 °C: 1.549 g/cu cm; latent heat of fusion: 0.52 kJ/g
• Vapor Pressure: VP: 1 mm Hg at 865 °C
• Mechanism of Action: Sodium and chloride — major electrolytes of the fluid compartment outside of cells (i.e., extracellular) — work together to control extracellular volume and blood pressure. Disturbances in sodium concentrations in the extracellular fluid are associated with disorders of water balance., Intra-amniotic instillation of 20% sodium chloride injection induces abortion and fetal death. Although the mechanism has not been conclusively determined, some studies indicate that the drug's abortifacient activity may be mediated by prostaglandins released from decidual cells damaged by hypertonic solutions of sodium chloride. Hypertonic sodium chloride-induced uterine contractions are usually sufficient to cause evacuation of both the fetus and placenta; however, abortion may be incomplete in 25-40% of patients. /20% injection/
• Impurities: The principal impurity in naturally occurring rock salt is calcium sulfate, generally 1-4%, with small amounts of calcium chloride and magnesium chloride.
• Color/Form: Colorless, transparent crystals or white, crystalline powder, Colorless and transparent or translucent when in large crystals, Colorless cubic crystals
• CAS No.: 7647-14-5, 14762-51-7, 32343-72-9, 8028-77-1
• Melting Point: 800.7 °C

Description

Sodium chloride, commonly known as table salt, is an ionic compound with the chemical formula NaCl. It is one of the most abundant minerals on Earth and is essential for human and animal health. This compound occurs naturally in seawater and rock formations and is widely used in various industries, including food, chemical, and pharmaceutical sectors .

Mechanism of Action

Target of Action

Sodium chloride, also known as salt, is an ionic compound with the chemical formula NaCl . It is the primary salt in seawater and in the extracellular fluid of many multicellular organisms . This compound is a major extracellular cation and is important in electrolyte and fluid balance, osmotic pressure control, and water distribution .

Biochemical Pathways

This compound can modulate oxidative stress and inflammation, alter the autonomic nervous system, and induce dysfunction of the innate and adaptive immune responses . Increased salt intake enhances the induction of human TH17 cells by activating the p38/MAPK pathway and serum/glucocorticoid-regulated kinase 1 (SGK1), resulting in upregulation of the proinflammatory cytokines GM-CSF, TNF-α, and IL-2 .

Pharmacokinetics

This compound is well-absorbed from the gastrointestinal tract . It is widely distributed in extracellular and intracellular fluids . This compound is substantially excreted by the kidneys . Renal insufficiency may cause sodium retention .

Result of Action

The result of this compound’s action is the formation of positively charged sodium ions (Na+) and negatively charged chloride ions (Cl-) through a highly favorable reaction due to the electrostatic attraction between the particles . This reaction occurs when sodium atoms donate an electron to chlorine atoms .

Action Environment

The action of this compound can be influenced by environmental factors. For example, different concentrations of salt can affect the survival ability, phenotypes associated with virulence, and energy metabolism of certain organisms . Some organisms are obligate halophiles, which means they require salt to survive and will break open if the salt level drops to a low level .

Biochemical Analysis

Biochemical Properties

Sodium chloride participates in various biochemical reactions. It is involved in maintaining the electrochemical gradients across cellular membranes, which is essential for nerve impulse transmission and muscle contraction . This compound interacts with various biomolecules. For instance, it has been shown to interact with proteins in the crystallization process . Moreover, sodium and potassium ions can modulate oxidative stress, inflammation, alter the autonomic nervous system, and induce dysfunction of the innate and adaptive immune responses .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It plays a key role in maintaining the balance of fluids in cells . High concentrations of this compound can cause cells to lose water by osmosis and shrink, leading to condensation of the cytoplasm and cessation of movement of cellular components . This compound also influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The mechanism of action of this compound at the molecular level involves its interaction with water molecules. When this compound dissolves in water, the positively-charged sodium ions are attracted to the negatively-charged oxygen atoms in water molecules, and the negatively-charged chloride ions are attracted to the positively-charged hydrogen atoms in water molecules . This interaction breaks the ionic bonds in the this compound molecules, causing them to dissolve .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, the solubility of this compound in water can be affected by changes in temperature and pressure. This compound is stable under normal conditions and does not degrade over time .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. High doses of this compound can lead to conditions such as hypernatremia, which is characterized by high sodium levels in the blood. On the other hand, low doses of this compound are essential for maintaining normal bodily functions .

Metabolic Pathways

This compound is involved in several metabolic pathways. It plays a crucial role in the regulation of fluid balance and blood pressure. Sodium ions are actively reabsorbed in the kidneys, and this process is essential for the regulation of body fluid volume and blood pressure .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. Sodium ions are transported across cell membranes through sodium channels and sodium/potassium pumps . Chloride ions also have specific channels and transporters .

Subcellular Localization

This compound does not have a specific subcellular localization as it is a small, soluble molecule that can diffuse freely across cell membranes. The concentration of sodium and chloride ions can vary in different parts of the cell, depending on the activity of ion channels and transporters .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium chloride can be synthesized by the direct reaction of sodium and chlorine gases: [ 2Na (s) + Cl_2 (g) \rightarrow 2NaCl (s) ]

Industrial Production Methods:

Mining: this compound is obtained by mining rock salt deposits. The mined salt is then purified to remove impurities.

Evaporation: In coastal areas, seawater is evaporated in large ponds to obtain salt.

Brine Solution: Water is passed through underground salt deposits to create a brine solution, which is then evaporated to produce salt.

Types of Reactions:

Dissolution: this compound dissolves in water to form sodium and chloride ions: [ NaCl (s) \rightarrow Na^+ (aq) + Cl^- (aq) ]

Precipitation: When mixed with silver nitrate, this compound forms a white precipitate of silver chloride: [ NaCl (aq) + AgNO_3 (aq) \rightarrow AgCl (s) + NaNO_3 (aq) ]

Electrolysis: Electrolysis of molten this compound produces sodium metal and chlorine gas: [ 2NaCl (l) \rightarrow 2Na (s) + Cl_2 (g) ]

Common Reagents and Conditions:

Water: Used for dissolution.

Silver Nitrate: Used for precipitation reactions.

Electric Current: Used in electrolysis to separate sodium and chlorine.

Major Products:

Sodium Ions (Na^+): Used in various chemical processes.

Chloride Ions (Cl^-): Used in the production of chlorine gas and hydrochloric acid.

Silver Chloride (AgCl): Used in photographic materials.

Chemistry:

Electrolytes: this compound is used in the preparation of electrolytes for batteries and fuel cells.

Catalysts: It is used as a catalyst in various chemical reactions.

Biology:

Cell Culture: this compound is a key component in cell culture media.

DNA Extraction: It is used in the extraction and purification of DNA.

Medicine:

Saline Solutions: this compound is used in intravenous saline solutions to maintain electrolyte balance in patients.

Wound Care: It is used in wound cleaning and irrigation solutions.

Industry:

Food Preservation: this compound is used as a preservative in the food industry.

De-icing: It is used to melt ice on roads during winter.

Comparison with Similar Compounds

Sodium Fluoride (NaF): Used in dental care products.

Sodium Bromide (NaBr): Used in photography and as a sedative.

Sodium Iodide (NaI): Used in iodine supplementation and medical imaging.

Comparison:

Sodium Chloride vs. Sodium Fluoride: this compound is primarily used for its electrolyte properties, while sodium fluoride is used for its dental benefits.

This compound vs. Sodium Bromide: this compound is widely used in food and industrial applications, whereas sodium bromide has specialized uses in photography and medicine.

This compound vs. Sodium Iodide: this compound is essential for general health, while sodium iodide is specifically used to address iodine deficiencies.

This compound’s unique properties and wide range of applications make it an indispensable compound in various fields.

Synthesis routes and methods I

Procedure details

It is also known that ammonium chloride and sodium sulphate can be produced from ammonium sulphate and salt (NaCl). According to this reaction, one would expect to produce disodium phosphate and ammonium chloride from sodium chloride and diammonium phosphate if the Na/P molar ratio is 2.

Synthesis routes and methods II

Procedure details

The organic pyrocarbonates may be prepared by reacting alkali metal organic carbonate, e.g., sodium ethyl carbonate, with organic halocarbonate, e.g., ethyl chlorocarbonate (ethyl chloroformate). The organo groups of the organic carbonate and halocarbonate are chosen to correspond to the organo groups desired for the pyrocarbonate. For example, sodium ethoxide, which can be prepared by dissolving sodium metal in a toluene solution of ethyl alcohol, is carbonated with carbon dioxide to prepare sodium ethyl carbonate. Thereafter, the sodium ethyl carbonate is reacted with ethyl chloroformate to form diethyl pyrocarbonate and sodium chloride. The chloride salt is filtered and the pyrocarbonate recovered by distillation.

Synthesis routes and methods III

Procedure details

Sodium hydroxide solution (5 N, 2.5 ml., 12.5 mmol.) is added dropwise to a stirred mixture of ethyl 4-{3-[3-(hydroxyoctyl)-4-oxo-2-thiazolidinyl]propyl}benzoate (2.80 g., 6.64 mmol.) in aqueous methanol (25 ml. methanol plus 5 ml. water) maintained at 0° C. The resulting mixture is allowed to warm to room temperature and stirred for 3 hours. Then, the reaction mixture is diluted with water, and extracted with ether. The aqueous phase is separated, acidified with 2 N hydrochloric acid (10 ml.), and extracted with ether. This ethereal extract is washed with water, dried over anhydrous magnesium sulfate, concentrated in vacuo to yield an oil residue. The oil residue is then applied to a silica gel column (75 g.) with chloroform. Elution with chloroform-acetic acid (25:1; v:v; 410 ml.) gives impure material. Continued elution with the same eluant (420 ml.) provides the desired title compound as a viscous pale yellow oil, ir (NaCl) 1700, 1665 cm- 1, pmr (CDCl3) δ0.92 (3H, t), 3.60 (2H, s), 4.72 (1H, m), 7.30 (2H, d), 8.08 (2H, d).

Synthesis routes and methods IV

Procedure details

At six hours the amount of doxorubicin peak was less than 0.1%, the reaction mixture was filtered through a coarse sintered glass funnel to remove the beads. A brine solution (at least 30% w/v) of 1.1 kg NaCl in 3.5 L water was prepared and cooled to 0° C. The filtered reaction mixture was then slowly added to the cooled brine solution with vigorous stirring over 45 minutes. The color of the solution remained red, a blue solution would have indicated that the pH needed adjustment immediately to between 5.8-6.0 by adding acetic acid. The red precipitate was filtered through a medium sintered glass funnel, washed with water and dried under vacuum pressure over P2O5 to yield MeOSuc-βAla-Leu-Ala-Leu-Dox free of any residual doxorubicin.

Synthesis routes and methods V

Procedure details

Similarly, it is believed that sodium bisulfite reacts with sodium dichromate, water, and hydrochloric acid to form chromium hydroxide, sodium sulfate, and sodium chloride according to equation (4):